Cas no 1206984-59-9 (5-Bromo-1-chloro-3-methylisoquinoline)

• Product Name: 5-Bromo-1-chloro-3-methylisoquinoline
• CAS No: 1206984-59-9
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• CID: 5250031
• Update Time: 2023-08-26

5-Bromo-1-chloro-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-chloro-3-methylisoquinoline
• Isoquinoline, 5-bromo-1-chloro-3-methyl-
• 5-Bromo-1-chloro-3-methylisoquinoline

• Inchi： 1S/C10H7BrClN/c1-6-5-8-7(10(12)13-6)3-2-4-9(8)11/h2-5H,1H3
• InChI Key： CUGJYSHXFRGLJG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(N=C(C)C=C21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9